Cas no 2091640-10-5 (3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)-)
3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)-
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- Inchi: 1S/C8H14N4O2/c1-2-12-7(10-11-8(12)13)6-5-9-3-4-14-6/h6,9H,2-5H2,1H3,(H,11,13)
- InChI Key: XCORWKIAEALWSD-UHFFFAOYSA-N
- SMILES: N1=C(C2OCCNC2)N(CC)C(=O)N1
3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366402-1.0g |
4-ethyl-3-(morpholin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one |
2091640-10-5 | 1.0g |
$0.0 | 2023-03-02 |
3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl)-
Introduction to 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl) and Its Significance in Modern Chemical Biology
The compound with the CAS no. 2091640-10-5, identified as 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl), represents a fascinating molecule within the realm of chemical biology. This heterocyclic compound belongs to the triazolone class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple functional groups, including an ethyl substituent at the 4-position and a morpholine moiety at the 5-position, endows this molecule with unique chemical properties that make it a subject of intense interest in both academic research and pharmaceutical development.
Triazolones have long been recognized for their potential in medicinal chemistry due to their ability to modulate various biological pathways. The 3H-1,2,4-Triazol-3-one core serves as a versatile scaffold, allowing for the design of molecules with tailored pharmacological profiles. In particular, the 4-ethyl group and the 5-(2-morpholinyl) substituent contribute to the compound's solubility and bioavailability, making it an attractive candidate for further exploration in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl) may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings align with the growing body of evidence supporting the therapeutic potential of triazolone derivatives.
The morpholine ring in this molecule is particularly noteworthy, as it has been shown to enhance metabolic stability and reduce toxicity in drug candidates. This feature is increasingly important in modern drug design, where safety and efficacy are paramount. Additionally, the ethyl group at the 4-position can influence electronic properties and binding affinity, making it a critical variable in structure-activity relationship studies.
In vitro studies have begun to unravel the mechanistic basis of this compound's biological activity. Initial experiments indicate that it may interact with proteins involved in cell signaling pathways relevant to neurodegenerative diseases. The ability of 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl) to modulate these pathways could open new avenues for therapeutic intervention.
The synthesis of this compound presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for biological testing. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been instrumental in obtaining high-quality material for research purposes.
As interest in heterocyclic compounds continues to grow, molecules like 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl) are likely to play a significant role in future drug development pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Researchers are optimistic about exploring derivatives of this compound that could lead to novel treatments for challenging diseases.
The integration of artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Machine learning algorithms can predict biological activity based on molecular structures with remarkable precision. This technology has already been applied to screen large libraries of compounds for potential therapeutic applications.
The future directions for research on CAS no. 2091640-10-5 include further exploration of its pharmacological profile through preclinical studies. These studies will help determine its efficacy and safety profile before moving into human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.
In conclusion,3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-(2-morpholinyl) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structure and predicted biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As scientific understanding continues to evolve,this molecule will undoubtedly remain at the forefront of innovation in medicinal chemistry.
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